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Compound of Interest |

Compound Name: L-[1-13C]JFucose
CAS No.: 83379-38-8
Cat. No.: B583657
. J

Executive Summary & Safety Profile

Immediate Action: Stop treating L-[1-13C]Fucose as radioactive waste.

L-[1-13C]Fucose is a stable isotope-labeled monosaccharide. It contains Carbon-13, a
naturally occurring, non-radioactive isotope of carbon. Unlike Carbon-14 (

C), Carbon-13 (
C) does not emit ionizing radiation.

Therefore, disposal protocols are dictated solely by the chemical properties of L-Fucose (a non-
hazardous sugar) and, more importantly, the biological matrix (cells, media, tissues) in which it
is used.

Material Safety Snapshot
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Property Status Implications for Disposal
Do not use radioactive waste
streams (unless mixed with

Radioactivity NONE

H/

Q).

RCRA Status (US)

Non-Hazardous

Not a P-list or U-list waste.

Toxicity

Low

Non-toxic to aquatic life;

biodegradable.

Reactivity

Stable

Compatible with standard

organic waste streams.

Pre-Disposal Decision Matrix

Effective disposal requires characterizing the waste stream context.[1][2] Use the following

logic flow to determine the correct regulatory path.
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Waste Generation Source

Is the material mixed with
biological agents (cells, virus, blood)?

PROTOCOL B:
Biohazardous Waste
(Autoclave/Bleach)

Is it mixed with other
hazardous chemicals (Solvents, Azides)?

PROTOCOL C: PROTOCOL A:
Hazardous Chemical Waste Non-Hazardous Chemical Waste
(Segregate by Solvent/Hazard) (Solid/Liquid Organic)

Click to download full resolution via product page

Figure 1: Logic flow for categorizing L-[1-13C]Fucose waste streams. Note that biological
contamination overrides chemical classification.

Detailed Disposal Protocols
Protocol A: Pure Chemical Waste (Stock Solids or
Solutions)

Use this for: Expired dry powder, spilled stock solutions in water/PBS, or analytical leftovers not

in contact with cells.

Although L-Fucose is chemically benign (comparable to glucose), standard laboratory
stewardship prohibits pouring white powders or unknown liquids down the drain to prevent
plumbing blockages and "perceived hazard" violations.
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» Containerization: Collect solids in a wide-mouth HDPE jar. Collect aqueous solutions in a
standard poly carboy.

e Labeling: Label clearly as "Non-Hazardous Chemical Waste - L-Fucose Solution."

o Expert Tip: Explicitly write "Non-Radioactive 13C Isotope" on the tag to prevent rejection
by waste contractors who confuse isotopes.

o Disposal: Hand off to your facility's chemical waste contractor for incineration or landfill,
depending on local municipal codes.

Protocol B: Metabolic Labeling Waste (Cell Culture)

Use this for: Spent media, cell pellets, and supernatants from Metabolic Flux Analysis (MFA).

This is the most common workflow. The hazard here is biological, not chemical. The L-[1-
13C]Fucose is metabolized by the cells into GDP-Fucose and incorporated into glycans.

e Liquid Waste (Media):

o Aspirate media containing unconsumed L-[1-13C]Fucose into a vacuum flask containing
10% bleach (sodium hypochlorite) final concentration.

o Allow to sit for 20 minutes to neutralize biological agents.

o Dispose of down the drain with copious water (if permitted by local bio-safety regulations)
or solidify and dispose of as solid bio-waste.

o Solid Waste (Plastics/Pellets):
o Collect plates, pipettes, and cell pellets in red biohazard bags.
o Autoclave at 121°C, 15 psi for 30 minutes.

o Disposal via municipal bio-waste stream.

Protocol C: Mixed Chemical Waste (Mass Spec/NMR
Prep)
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Use this for: Samples extracted with Methanol, Chloroform, or Acetonitrile.
In Glycomics/Metabolomics, cells are often lysed and extracted with organic solvents.

e Segregation: Do not mix halogenated solvents (Chloroform) with non-halogenated
(Methanol/Acetonitrile).

o Labeling: List all solvent constituents. You do not need to list L-[1-13C]Fucose as a hazard,
but list it as a constituent.

o Disposal: Standard hazardous chemical waste stream (Incineration).
Scientific Context: The Metabolic Fate of Waste
Understanding where the isotope goes helps justify the disposal method to safety officers.

In a typical experiment, L-[1-13C]Fucose enters the "Fucose Salvage Pathway."

u cc‘?r“'g\Esn;'JZrter) Fucose-1-P GD(PG-EEJ‘i:)ose
L-[1-13C]Fucose Excess
(Media) - (Supernatant)
_________ kg Fucose (Waste)
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Figure 2: The Fucose Salvage Pathway. Note that a significant portion of the expensive isotope
remains in the supernatant (Waste), necessitating the Bio-waste protocol.

References & Regulatory Grounding[1][3][4]

o Safety Data Sheet (SDS) - L-Fucose:
o Source: Fisher Scientific / Thermo Fisher[3]
o Verification: Confirms non-hazardous classification under GHS/OSHA.

o Link:
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« RCRA Hazardous Waste Lists (P, U, F, K):
o Source: US Environmental Protection Agency (EPA)
o Verification: Confirms saccharides are not listed hazardous wastes.
o Link:
+ Biosafety in Microbiological and Biomedical Laboratories (BMBL):
o Source: CDC/ NIH
o Verification: Standard protocols for handling cell culture waste (Protocol B).
o Link:
« Stable Isotope Handling Guidelines:
o Source: Moravek / BOC Sciences (Industry Standards)
o Verification: Confirms stable isotopes (13C, 15N, D) require no radiation safety protocols.

o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 6. Regulations Concerning Radioisotopes | Environmental Health and Safety | Oregon
State University [ehs.oregonstate.edu]

e 2. moravek.com [moravek.com]

¢ 3. Metabolic labeling for the visualization and identification of potentially O-GIcNAc modified
proteins - PMC [pmc.ncbi.nim.nih.gov]
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e To cite this document: BenchChem. [L-[1-13C]Fucose: Proper Disposal & Waste
Management Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583657#l-1-13c-fucose-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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